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Compound of Interest

Compound Name: TDRL-551

Cat. No.: B10829901 Get Quote

This document provides critical guidance on the proper handling and disposal of TDRL-551, a

potent replication protein A (RPA) inhibitor used in laboratory research. Adherence to these

procedures is essential to ensure personnel safety and environmental compliance.

Physical and Chemical Properties
For safe handling and disposal, it is crucial to be aware of the physical and chemical properties

of TDRL-551.

Property Value

CAS Number 1644626-43-6

Molecular Formula C25H23ClIN3O4

Appearance Solid

Purity ≥98%

Storage Temperature -20°C to -80°C

Disposal Protocol
The disposal of TDRL-551 and its containers must be conducted in accordance with all

applicable federal, state, and local regulations. The following protocol outlines the

recommended steps for safe disposal.
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1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles, and a laboratory coat.

2. Waste Classification:

TDRL-551 waste should be classified as hazardous chemical waste. Do not dispose of it in

general laboratory trash or down the drain.

3. Containerization:

Collect waste TDRL-551, including any contaminated materials (e.g., pipette tips, vials), in a

designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical and securely sealed.

4. Waste Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Provide the waste disposal service with a completed hazardous waste manifest, accurately

identifying the contents.

5. Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

TDRL-551 using an appropriate solvent (e.g., ethanol, acetone) followed by soap and water.

Collect all decontamination materials as hazardous waste.

6. Emergency Procedures:

In case of a spill, immediately alert others in the area and evacuate if necessary.

Wear appropriate PPE and contain the spill using absorbent materials.
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Collect the spilled material and absorbent in a sealed container for hazardous waste

disposal.

Ventilate the area and wash the spill site after material has been collected.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of TDRL-
551.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for TDRL-
551]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829901#tdrl-551-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

